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Compound of Interest

Compound Name: lonomycin

Cat. No.: B1663694

For Researchers, Scientists, and Drug Development Professionals

Introduction

lonomycin is a potent and selective calcium ionophore, an antibiotic, and a valuable tool in
biological research. Produced by the bacterium Streptomyces conglobatus, it is widely used to
increase the intracellular concentration of calcium ions (Ca2*) and to study calcium-dependent
signaling pathways. This technical guide provides an in-depth overview of the chemical
structure, physical properties, and key experimental applications of lonomycin, with a focus on
its role in activating cellular signaling cascades.

Chemical Structure and Physical Properties

lonomycin is a polyether antibiotic with a complex structure that includes a (3-diketone and a
carboxylic acid group, which together form a chelation site for divalent cations, showing a high
affinity for Ca2*. It possesses 14 chiral centers, contributing to its specific biological activity.
lonomycin is commercially available as a free acid and as a calcium salt.

Table 1: Chemical and Physical Properties of lonomycin
(Free Acid)
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Property Value References
Molecular Formula Ca1H7209
Molar Mass 709.0050 g/mol

(4R,6S,8S,10Z,12R,14R,16E,1
8R,19R,20S,21S5)-11,19,21-
trihydroxy-22-[(2S,5S)-5-
[(2R,5S)-5-[(1R)-1-

IUPAC Name hydroxyethyl]-5-methyloxolan-
2-yl]-5-methyloxolan-2-
yl]-4,6,8,12,14,18,20-
heptamethyl-9-oxodocosa-
10,16-dienoic acid

Appearance Colorless Solid

Insoluble in water. Soluble in
DMSO, ethanol, methanol,

Solubility
DMF, fats, heptane, and
hexane.
Storage Store at -20°C.
In solution, stable for several
Stability months at -20°C. Light-

sensitive.

Table 2: Chemical and Physical Properties of lonomycin
(Calcium Salt)
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Property Value References
Molecular Formula Ca1H7009-Ca
Molecular Weight 747.07 g/mol
Crystalline solid or translucent
Appearance i
film.
Soluble in DMSO (approx. 1.6-
N 10 mg/ml) and ethanol
Solubility ]
(approx. 20 mg/ml). Sparingly
soluble in aqueous buffers.
Store at -20°C, desiccated and
Storage )
protected from light.
Lyophilized form is stable for at
- least 2 years. In solution,
Stability

stable for up to 3-6 months at
-20°C.

Mechanism of Action and Signhaling Pathways

lonomycin acts as a mobile ion carrier, facilitating the transport of Ca2* across biological
membranes, thereby increasing the cytosolic Ca2* concentration. This influx of calcium is a
critical second messenger that triggers a variety of cellular responses, primarily through the
activation of calcium-dependent enzymes.

lonomycin-Induced NFAT Activation

The primary signaling pathway activated by lonomycin-mediated calcium influx is the
calcineurin-NFAT (Nuclear Factor of Activated T-cells) pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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